Cas no 2922-83-0 (L-Kynurenine)

L-Kynurenine structure

Product Name:L-Kynurenine

CAS No:2922-83-0

MF:C₁₀H₁₂N₂O₃

MW:208.21

MDL:MFCD00069912

CID:273236

PubChem ID:161166

Update Time:2024-12-09

L-Kynurenine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
- L-Kynurenine
- L-Kynurenine Hydrate
- Benzenebutanoic acid, a,2-diamino-g-oxo-, (aS)-
- Kynurenine
- β-Anthraniloyl-L-alanine
- L-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
- Kynurenin
- L-3-(o-Aminobenzoyl)alanine
- Kynurenine, L-
- 3-Anthraniloyl-L-alanine
- (2S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid
- YGPSJZOEDVAXAB-QMMMGPOBSA-N
- 02JW4J5R44
- Quinurenine
- Benzenebutanoic acid, alpha,2-diamino-gamma-oxo-, (alphaS)-
- (S)-alpha,2-Diamino-gamma-oxobenzenebutanoic acid
- L-2-Amino-3-(2-aminobenzoyl)propionic acid
- L-KynurenineHydrate
- KYN
- DL-Kynureninefree base
- 3-anthraniloyl-alani
- (2S)-4-(2-aminophenyl)-2-azaniumyl-4-oxobutanoate
- s5839
- (S)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoate
- A819827
- C00328
- KUC106759N
- SCHEMBL20875
- 2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid #
- NCGC00163345-01
- HY-104026
- Q415768
- (alphaS)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoic acid
- K-9020
- (2S)-2-amino-4-(2-aminophenyl)-4-oxo-butanoic acid;L-Kynurenine
- beta-Anthraniloyl-L-alanine, L-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
- BENZENEBUTANOIC ACID, .ALPHA.,2-DIAMINO-.GAMMA.-OXO-, (.ALPHA.S)-
- CS-0022016
- KYNURENINE, (+)-
- (S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoicacid
- CCRIS 4425
- AKOS016843487
- L-Kynurenine, >=98% (HPLC)
- TRYPTOPHAN IMPURITY C [EP IMPURITY]
- L-Kynurenine, free base
- KSC-11-228-1
- NS00014872
- MFCD00069912
- EN300-244590
- L-2-AMINO-3-(2-AMINOBENZOYL)PROPIONIC ACID L-2-AMINO-4-[2-AMINOPHENYL]-4-OXOBUTANOIC ACID L-KYNURENINE L-kynurenine free base
- alpha,2-diamino-gamma-oxo-Benzenebutanoic acid
- 3-(2-aminobenzoyl)-L-alanine
- DB02070
- BCP20697
- bmse000172
- CHEBI:16946
- (alphaS)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoate
- 2922-83-0
- Kynurenine (L)
- CS-13161
- Benzenebutanoic acid, .alpha.,2-diamino-.gamma.-oxo-, (S)-
- 3-anthraniloyl-alanine
- CHEMBL498416
- (S)-Kynurenine
- BDBM50506041
- N-ACETYLTRYPTOPHAN IMPURITY C [EP IMPURITY]
- alpha,2-diamino-gamma-oxo-Benzenebutanoate
- K0016
- (S)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoic acid
- DTXSID101031182
- UNII-02JW4J5R44
- MDL： MFCD00069912
- Inchi： 1S/C10H12N2O3/c11-7-4-2-1-3-6(7)9(13)5-8(12)10(14)15/h1-4,8H,5,11-12H2,(H,14,15)/t8-/m0/s1
- InChI Key： YGPSJZOEDVAXAB-QMMMGPOBSA-N
- SMILES： C1C=CC=C(C=1C(C[C@@H](C(=O)O)N)=O)N

Computed Properties

Exact Mass: 208.08486
Monoisotopic Mass: 208.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: -2.2
Topological Polar Surface Area: 106

Experimental Properties

Color/Form: Pale yellow crystal
Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 219 º C (decomposition) (ethanol)
Refractive Index: -33 ° (C=0.4, H2O)
Solubility: Slightly soluble (8.1 g/l) (25 º C),
PSA: 106.41
Solubility: Not available
Merck: 5328
Specific Rotation: -28.0° - -36.0° (c=0.4, H2O)

L-Kynurenine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
RTECS：CY9049700
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

L-Kynurenine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-104026-10mM*1mLinDMSO	L-Kynurenine	2922-83-0	99.85%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-104026-50mg	L-Kynurenine	2922-83-0	99.85%	50mg	￥500	2024-05-25
Chemenu	CM126707-1g	(S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid	2922-83-0	95%	1g	$337	2021-06-09
Alichem	A019109097-250mg	(S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid	2922-83-0	95%	250mg	$412.34	2023-09-02
Alichem	A019109097-1g	(S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid	2922-83-0	95%	1g	$1060.00	2023-09-02
S e l l e c k ZHONG GUO	S5839-5mg	L-Kynurenine	2922-83-0	99.93%	5mg	¥794.52	2023-09-15
S e l l e c k ZHONG GUO	S5839-25mg	L-Kynurenine	2922-83-0	99.93%	25mg	¥2212.3	2023-09-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	K8625-25MG	L-Kynurenine	2922-83-0		25mg	¥828.38	2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	K8625-100MG	L-Kynurenine	2922-83-0		100mg	¥1106.74	2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	K8625-500MG	L-Kynurenine	2922-83-0		500mg	¥2775.88	2025-01-16

L-Kynurenine Related Literature

1. Discovery and characterization of natural products that act as pheromones in fish

Ke Li,Tyler J. Buchinger,Weiming Li Nat. Prod. Rep. 2018 35 501
2. Photo-induced radical thiol–ene chemistry: a versatile toolbox for peptide-based drug design

Marzieh Ahangarpour,Iman Kavianinia,Paul W. R. Harris,Margaret A. Brimble Chem. Soc. Rev. 2021 50 898
3. Differential effects of bromination on substrates and inhibitors of kynureninase from Pseudomonas fluorescens

Christian Heiss,Jay Anderson,Robert S. Phillips Org. Biomol. Chem. 2003 1 288
4. Study of the estrogenic-like mechanism of glycosides of cistanche using metabolomics

H. Song,W.?L. Li,B. M. Liu,X. M. Sun,J. X. Ding,N. Chen,Y. B. Ji,Z. Xiang RSC Adv. 2017 7 39403
5. Serum untargeted metabolomics analysis of the mechanisms of evodiamine on type 2 diabetes mellitus model rats

Yuejie Yu,Qinyan Lu,Feng Chen,Shangli Wang,Chunxiang Niu,Jiabao Liao,Hongwu Wang,Fengjuan Chen Food Funct. 2022 13 6623

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